rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carbaldehyde, trans
Overview
Description
Rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carbaldehyde, trans, or rac-2-MPCA, is a chiral molecule of central importance in the field of organic synthesis. It is a versatile intermediate for the synthesis of a wide variety of compounds, including those with pharmaceutical and agricultural applications. Rac-2-MPCA is also of interest in the field of biochemistry due to its potential as a tool for studying the enzyme-catalyzed transformation of achiral molecules into chiral ones.
Mechanism of Action
The mechanism of the enzyme-catalyzed conversion of achiral molecules into chiral ones is thought to involve a proton transfer to the starting material, followed by a nucleophilic attack by the chiral catalyst, and subsequent proton transfer to the resulting intermediate. This intermediate is then converted into the desired chiral product, rac-2-MPCA.
Biochemical and Physiological Effects
Rac-2-MPCA has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. In addition, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2, which plays a role in inflammation.
Advantages and Limitations for Lab Experiments
The use of rac-2-MPCA in laboratory experiments has several advantages. First, it is a versatile intermediate for the synthesis of a wide variety of compounds, including those with pharmaceutical and agricultural applications. Second, it is relatively easy to synthesize and is relatively stable, making it suitable for use in a variety of laboratory experiments.
However, there are also some limitations to the use of rac-2-MPCA in laboratory experiments. For example, it is a relatively expensive compound, which can limit its use in some experiments. In addition, it is a chiral molecule, which can make it difficult to synthesize in a laboratory setting.
Future Directions
There are a number of potential future directions for the use of rac-2-MPCA. First, it could be used in the synthesis of new compounds with pharmaceutical and agricultural applications. Second, it could be used in the study of the mechanism of enzyme-catalyzed reactions. Third, it could be used to investigate the biochemical and physiological effects of chiral molecules. Fourth, it could be used to develop new methods for the synthesis of chiral molecules. Finally, it could be used to develop new methods for the synthesis of chiral compounds that are more cost-effective and efficient.
Synthesis Methods
Rac-2-MPCA is typically synthesized by the reaction of an achiral starting material with a chiral catalyst, such as a chiral Lewis acid or chiral Brønsted acid. In the case of a Lewis acid, the reaction proceeds via a proton transfer to the starting material, followed by a nucleophilic attack by the Lewis acid and subsequent proton transfer to the resulting intermediate. In the case of a Brønsted acid, the reaction proceeds via a proton transfer to the starting material, followed by a nucleophilic attack by the Brønsted acid and subsequent proton transfer to the resulting intermediate. The resulting product is rac-2-MPCA.
Scientific Research Applications
Rac-2-MPCA is a useful intermediate for the synthesis of a wide variety of compounds, including those with pharmaceutical and agricultural applications. It is also of interest in biochemistry due to its potential as a tool for studying the enzyme-catalyzed transformation of achiral molecules into chiral ones.
In addition, rac-2-MPCA has been used in a variety of studies to investigate the mechanism of enzyme-catalyzed reactions. For example, it has been used to study the mechanism of the enzyme-catalyzed conversion of achiral molecules into chiral ones.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carbaldehyde, trans involves the conversion of a starting material into the desired product through a series of chemical reactions. The key steps in the synthesis pathway include the protection of a hydroxyl group, the formation of a pyrazole ring, and the oxidation of an aldehyde group to a carboxylic acid.", "Starting Materials": [ "2,3-dihydroxybutanal", "1-methyl-1H-pyrazole-5-carboxylic acid", "acetic anhydride", "sodium acetate", "sodium borohydride", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "water", "ethyl acetate", "hexane" ], "Reaction": [ "Protection of the hydroxyl group in 2,3-dihydroxybutanal with acetic anhydride and sodium acetate to form the acetate ester", "Reaction of the acetate ester with 1-methyl-1H-pyrazole-5-carboxylic acid in the presence of sodium hydroxide to form the pyrazole ring", "Reduction of the aldehyde group in the pyrazole intermediate with sodium borohydride to form the alcohol", "Oxidation of the alcohol with sodium chlorite and hydrochloric acid to form the aldehyde", "Isolation of the desired product by extraction with ethyl acetate and purification by column chromatography using a hexane/ethyl acetate gradient" ] } | |
CAS RN |
2307758-10-5 |
Product Name |
rac-(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxane-3-carbaldehyde, trans |
Molecular Formula |
C10H14N2O2 |
Molecular Weight |
194.2 |
Purity |
95 |
Origin of Product |
United States |
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